Cas no 4553-62-2 (2-Methylglutaronitrile)

2-Methylglutaronitrile Properties

Names and Identifiers

• Pentanedinitrile,2-methyl-
• 2-Methylglutaronitrile
• 2-methylpentanedinitrile
• 1,3-Dicyanobutane
• Methylglutaronitrile
• Methyl glutaronitrile
• Pentanedinitrile, 2-methyl-
• Diacrylonitrile
• 2,4-Dicyanobutane
• Glutaronitrile, 2-methyl-
• Pentanedinitrile, methyl-
• 1,5-Valerodinitrile, 2-methyl-
• Glutanonitrile, alpha-methyl-
• 2-Methyl-1,5-valerodinitrile
• alpha-Methylglutarsaeuredinitril [German]
• FPPLREPCQJZDAQ-UHFFFAOYSA-N
• DSSTox_CID_5612
• DSSTox_RID_77855
• DSSTox_GSID_25612
• 28906-
• 2-Methylglutaronitrile, 99%
• CAS-4553-62-2
• 2-Methyl glutarodinitrile
• Q25385993
• MLS002415741
• FT-0613047
• HSDB 6502
• UNII-EJX3MSL725
• HMS3039E08
• M0331
• EINECS 224-923-5
• 2-METHYLPENTANEDINITRILE [HSDB]
• SMR001370907
• Glutaronitrile, methyl-
• Tox21_201788
• BRN 1741955
• CCRIS 4673
• CHEMBL1414319
• NCGC00257011-01
• LS-13131
• CS-0135421
• 28906-50-5
• Methylpentanedinitrile
• SCHEMBL59271
• 4-02-00-01990 (Beilstein Handbook Reference)
• alpha-Methylglutarsaeuredinitril
• Tox21_303174
• AKOS015912527
• NCGC00259337-01
• DTXSID4025612
• NS00007212
• A872363
• .alpha.-Methylglutarodinitrile
• DTXCID805612
• MFCD00001875
• NCGC00091229-01
• UNII-26WY9442J4
• 2-methyglutaronitrile
• E78105
• 4553-62-2
• 26WY9442J4
• EC 224-923-5
• 2-Methyl pentanedinitrile
• EJX3MSL725
• MGN
• AMY40818
• GLUTANONITRILE, .ALPHA.-METHYL-
• NCGC00091229-02
• .alpha.-Methylglutaronitrile
• CHEBI:229318
• 2-methyl-Pentanedinitrile
• +Expand

• MDL： MFCD00001875
• InChIKey： FPPLREPCQJZDAQ-UHFFFAOYSA-N
• Inchi： 1S/C6H8N2/c1-6(5-8)3-2-4-7/h6H,2-3H2,1H3
• SMILES： N#CC([H])(C([H])([H])[H])C([H])([H])C([H])([H])C#N
• BRN： 1741955

Computed Properties

• Exact Mass: 108.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 108.068748264g/mol
• Heavy Atom Count: 8
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 1.44986
• PSA: 47.58000
• Refractive Index: n20/D 1.434(lit.)
• Boiling Point: 269-271 °C(lit.)
• Melting Point: −45 °C (lit.)
• Flash Point: >230 °F
• Solubility: water: soluble
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.95 g/mL at 25 °C(lit.)

2-Methylglutaronitrile Security Information

• Symbol: GHS06
• RTECS：YV8140000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36/37
• Packing Group：III
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H301 + H311-H330
• Warning Statement： P260-P280-P284-P301+P310-P310
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 21-23/25
• Signal Word：Danger
• Explosive Limit：0.3-3.25%(V)
• HazardClass：6.1(b)

2-Methylglutaronitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides